Cas no 2229620-43-1 (N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine)

• Product Name: N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine
• CAS No: 2229620-43-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6536384
• PubChem ID: 165661594
• Update Time: 2025-05-21

N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine
• EN300-1780017
• 2229620-43-1
• N-{[1-(2-methylpropyl)-1H-pyrazol-4-yl]methyl}hydroxylamine

• Inchi： 1S/C8H15N3O/c1-7(2)5-11-6-8(3-9-11)4-10-12/h3,6-7,10,12H,4-5H2,1-2H3
• InChI Key： JJCYMIJVEMLVJL-UHFFFAOYSA-N
• SMILES： ONCC1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.1Ų

Additional information on N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229620-43-1 and Product Name: N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine

The compound with the CAS number 2229620-43-1 and the product name N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The molecular structure incorporates a pyrazole moiety, which is a well-documented scaffold in medicinal chemistry, known for its versatility and biological activity.

The N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine moiety specifically introduces a hydroxylamine functional group, which is recognized for its role in various biochemical pathways and its interaction with biological targets. This combination of structural elements suggests that the compound may exhibit multifaceted pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, metabolism, and signal transduction. The pyrazole scaffold, in particular, has been extensively studied for its ability to interact with enzymes and receptors involved in these processes. The presence of the 2-methylpropyl group in the compound's structure may enhance its solubility and bioavailability, thereby improving its pharmacokinetic profile.

Current research in the field of chemical biology has highlighted the importance of small molecules that can selectively target specific pathways without causing off-target effects. The hydroxylamine group in N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine has been shown to have potential interactions with various biomolecules, including proteins and nucleic acids. These interactions could be leveraged to develop therapeutic agents that can precisely modulate cellular processes.

One of the most exciting aspects of this compound is its potential application in the development of next-generation pharmaceuticals. The structural features of N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine make it an attractive candidate for further exploration in drug discovery programs. Researchers are particularly interested in its ability to interact with enzymes such as kinases and phosphodiesterases, which are key targets in many diseases.

Recent studies have demonstrated that compounds containing the pyrazole scaffold can exhibit significant anti-inflammatory and anti-cancer properties. The hydroxylamine group further enhances these effects by allowing for additional interactions with biological targets. This dual functionality makes N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine a versatile molecule that could be developed into a broad-spectrum therapeutic agent.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. The use of advanced synthetic methodologies allows for the precise construction of the molecular framework, which is critical for achieving the desired pharmacological properties. Researchers have leveraged state-of-the-art techniques such as catalytic hydrogenation and nucleophilic substitution to construct the complex structure of N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine.

In conclusion, the compound with CAS number 2229620-43-1 and the product name N-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}hydroxylamine represents a significant advancement in pharmaceutical research. Its unique structural features and potential applications make it a promising candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to the development of novel therapeutic agents that can address a wide range of diseases.